molecular formula C7H12O2 B073742 4-Pentenyl acetate CAS No. 1576-85-8

4-Pentenyl acetate

Cat. No. B073742
CAS RN: 1576-85-8
M. Wt: 128.17 g/mol
InChI Key: LVHDNIMNOMRZMF-UHFFFAOYSA-N
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Description

4-Pentenyl acetate is a chemical compound that has been studied in various contexts, including organic synthesis and chemical reactions. It is involved in several chemical processes and exhibits unique properties due to its molecular structure.

Synthesis Analysis

Molecular Structure Analysis

  • The molecular structure of this compound derivatives and related compounds has been explored, revealing various conformations and interactions. These studies are crucial for understanding the chemical behavior of the compound (Soltani-Ghoshkhaneh et al., 2020).

Chemical Reactions and Properties

  • The chemical reactions involving this compound include oxidative hydrolysis, intramolecular photocycloadditions, and various other transformations (Ratcliffe & Fraser-Reid, 1989).

Physical Properties Analysis

  • Analysis of physical properties such as thermal stability, crystallinity ratio, and physicochemical characteristics of compounds related to this compound provide insights into its behavior in various conditions (Yazici, Çakar, Cankurtaran, & Karaman, 2009).

Scientific Research Applications

  • Fatty Acid Oxidation and Biochemistry :

    • 4-Pentenyl acetate derivatives, like 4-pentenoic acid, have been used to study the inhibition of fatty acid oxidation in rat heart mitochondria. These compounds can specifically inhibit enzymes like 3-ketoacyl-CoA thiolase, impacting fatty acid metabolism (Fong & Schulz, 1978).
    • Similarly, 4-pentenoic acid affects gluconeogenesis in perfused rat liver, significantly altering coenzyme A and carnitine levels, and inhibiting fatty acid oxidation, pyruvate oxidation, and the citric acid cycle (Williamson, Rostand, & Peterson, 1970).
  • Polymer Science and Decomposition Studies :

    • In the field of polymer science, this compound derivatives have been used to study the thermal decomposition of poly(vinyl chloride) type polymers. Research on model substances like 4-acetoxy-1-pentene helps in understanding the decomposition process of these polymers (Chytrý, Obereigner, & Lím, 1973).
  • Organic Chemistry and Synthesis :

    • This compound is involved in the synthesis of various organic compounds. For example, the oxidation of diketene with manganese(III) acetate yields 4-penten-2-one, demonstrating its role in organic synthesis (Nishino, Nguyen, Yoshinaga, & Kurosawa, 1996).
    • Another application is in the synthesis of isopropyl acetate from acetone and ketene, where this compound derivatives play a critical role (Zhang et al., 2021).
  • Medical Applications and Glycosylation :

    • In medical chemistry, 4-pentenyl glycosides are used for the synthesis of various disaccharides, which are related to archaebacterial glycolipids and protozoa glycoconjugates (Velty et al., 1997).
  • Electrostatic Polymer Processing :

    • This compound derivatives are also significant in the electrostatic processing of polymers like poly(4-methyl-1-pentene) for medical applications (Lee, Givens, Chase, & Rabolt, 2006).

Safety and Hazards

4-Pentenyl acetate is classified as a flammable liquid (Category 3) and poses a short-term (acute) aquatic hazard (Category 3) . It is harmful to aquatic life . In case of skin contact, it is advised to take off immediately all contaminated clothing and rinse skin with water .

Mechanism of Action

Target of Action

This compound, also known as 4-Pentenyl acetate, is an acetate ester of pent-4-en-1-ol

Mode of Action

As an acetate ester, it may undergo hydrolysis in the body to produce acetic acid and pent-4-en-1-ol . The resulting compounds could interact with various biological targets, leading to different physiological effects. More research is required to elucidate these interactions.

Pharmacokinetics

As a lipophilic compound, it is likely to be absorbed in the gastrointestinal tract and distributed throughout the body. It may be metabolized by esterases or other enzymes to produce acetic acid and pent-4-en-1-ol . The excretion pathway is unknown and would require further investigation.

Action Environment

Environmental factors such as pH, temperature, and the presence of other compounds could potentially influence the action, efficacy, and stability of 4-Penten-1-yl acetate For instance, the rate of its hydrolysis to acetic acid and pent-4-en-1-ol could be affected by pH and temperature

properties

IUPAC Name

pent-4-enyl acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12O2/c1-3-4-5-6-9-7(2)8/h3H,1,4-6H2,2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LVHDNIMNOMRZMF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)OCCCC=C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H12O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60166292
Record name 4-Pentenyl acetate
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Molecular Weight

128.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Physical Description

Clear and colourless liquid; fruity aroma
Record name 4-Pentenyl acetate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1279/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
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Solubility

insoluble in water; soluble in most non-polar solvents, soluble (in ethanol)
Record name 4-Pentenyl acetate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1279/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Density

0.906-0.916
Record name 4-Pentenyl acetate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
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CAS RN

1576-85-8
Record name 4-Penten-1-yl acetate
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Record name 4-Pentenyl acetate
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Record name 4-Pentenyl acetate
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Record name Pent-4-ene-1-yl acetate
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Record name 4-PENTENYL ACETATE
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Record name 4-Pentenyl acetate
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the aroma profile of 4-Pentenyl acetate and in which fruits is it found?

A1: this compound, also known as 4-Penten-1-yl acetate, contributes to a fruity, tropical aroma. It is a key volatile compound found in mangaba (Hancornia speciosa Gomes), a tropical fruit native to Brazil. [, ] In mangaba puree, this compound is one of the three most abundant esters, playing a significant role in the fruit's overall aroma. []

Q2: Are there other fruits or natural sources where this compound is a significant aroma compound?

A2: While the provided research focuses on mangaba, this compound is also found in propolis from China. [] In Chinese propolis, it contributes 9.04% of the volatile profile, although it is not the dominant compound in this case. []

Q3: Has the reaction rate of this compound with hydroxyl radicals been studied in the context of atmospheric chemistry?

A4: Yes, the reaction rate of this compound with hydroxyl (OH) radicals has been measured in simulated atmospheric conditions. [, ] The rate constant was determined to be 4.34 ± 0.385 x 10^-11 cm3 molecule-1 s-1. [, ] This information helps understand the fate and persistence of this compound in the atmosphere.

Q4: Are there any known applications of this compound in bioorganic chemistry?

A5: While not directly mentioned in the provided research, this compound serves as a starting material in the synthesis of (R)-(+)-Paraconic acid. [] The synthesis involves an asymmetric hydrolysis step catalyzed by Lipase MY. [] This highlights the potential use of this compound as a building block in organic synthesis, particularly for chiral molecules.

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